Cas no 2086272-41-3 (rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 2086272-41-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6378324
• PubChem ID: 155820094
• Update Time: 2025-10-28

rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• Tert-butyl (1S,4R,5R)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2086272-41-3
• 2470279-31-1
• EN300-7248813

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-9(12)8(7)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8+,9-/m1/s1
• InChI Key： TZADKBOMRWEHDD-HRDYMLBCSA-N
• SMILES： [C@@]12([H])C[C@@]([H])([C@@H]1CO)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 307.5±15.0 °C(Predicted)
• pka: 14.87±0.10(Predicted)

Additional information on rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Introduction to Rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2086272-41-3)

Rel-1,1-Dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2086272-41-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclohexanes, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds for drug discovery.

The rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate molecule features a bicyclic ring system with a hydroxymethyl group and a carboxylate ester moiety. The stereochemistry of the compound is crucial for its biological activity, as the (1R,4S,5S) configuration confers specific interactions with biological targets. The presence of the tert-butyl group in the ester functionality adds stability and solubility properties that are advantageous for pharmaceutical development.

Recent studies have highlighted the potential of rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in modulating neurotransmitter systems. Specifically, it has been found to interact with GABA receptors, which are key targets for treating conditions such as anxiety and epilepsy.

In addition to its neurological applications, rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models of inflammation. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves a multi-step process that requires precise control over stereochemistry and functional group manipulation. Key steps include the formation of the azabicyclohexane core through a ring-closing metathesis reaction followed by selective functionalization to introduce the hydroxymethyl and ester groups. The use of chiral catalysts and protecting groups is essential to achieve the desired stereochemical configuration.

The pharmacokinetic properties of rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in plasma, which are desirable characteristics for a drug candidate.

Despite its promising therapeutic applications, further research is needed to fully understand the mechanisms of action and safety profile of rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. Ongoing clinical trials are evaluating its efficacy and safety in human subjects for various indications. These trials will provide valuable insights into the potential of this compound as a novel therapeutic agent.

In conclusion, rel-1,1-dimethylethyl (1R,4S,5S)-5-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2086272-41-3) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique structural features and biological activities make it a promising candidate for further development in pharmaceutical research.